Cas no 1266398-65-5 ((S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride)

• Product Name: (S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride
• CAS No: 1266398-65-5
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• CID: 4692409
• Update Time: 2025-09-28

(S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride

• Inchi： 1S/C6H15NO.ClH/c1-5(2)6(3-7)4-8;/h5-6,8H,3-4,7H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： RBJQQOPPUARYEC-RGMNGODLSA-N
• SMILES： Cl.OC[C@H](CN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 54.5
• Topological Polar Surface Area: 46.2

Additional information on (S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride

Introduction to (S)-2-(Aminomethyl)-3-methylbutan-1-ol Hydrochloride (CAS No. 1266398-65-5)

(S)-2-(Aminomethyl)-3-methylbutan-1-ol hydrochloride, with the CAS number 1266398-65-5, is a chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its specific stereochemical configuration, plays a crucial role in the synthesis of various pharmacologically active molecules. Its unique structural features make it a valuable intermediate in the development of drugs targeting a wide range of therapeutic areas.

The< strong>hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various applications in research and industrial settings. The< strong>aminomethyl group attached to the butan-1-ol backbone provides a versatile handle for further functionalization, enabling the synthesis of more complex molecules. This property is particularly useful in drug discovery, where the ability to modify and optimize molecular structures is essential for achieving desired pharmacological effects.

In recent years, there has been a growing interest in chiral compounds due to their importance in medicinal chemistry. The< strong>(S)-configuration of this compound is particularly significant because it determines its interaction with biological targets. Many pharmacologically active agents are enantiomerically pure, meaning they exist as a single stereoisomer. This specificity can lead to improved efficacy and reduced side effects compared to racemic mixtures. The< strong>S-stereoisomer of (S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride has been extensively studied for its potential applications in the development of novel therapeutic agents.

The< strong>3-methylbutan-1-ol moiety in this compound contributes to its overall flexibility and reactivity, allowing for diverse chemical modifications. This structural feature is particularly valuable in the synthesis of peptidomimetics and other bioactive molecules that require specific spatial arrangements. The< strong>hydrochloride salt form ensures that the compound remains stable under various storage conditions, making it a reliable choice for both laboratory research and large-scale production.

Recent studies have highlighted the importance of< strong>chiral auxiliaries and< strong>catalysts in asymmetric synthesis, which are essential for producing enantiomerically pure compounds like (S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride. The development of efficient methods for asymmetric synthesis has enabled researchers to access a wide range of chiral molecules with high enantiomeric purity. This progress has opened new avenues in drug discovery, particularly for diseases where enantiopurity is critical.

The< strong>pharmaceutical industry has been actively exploring the potential of chiral intermediates like (S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride in the development of new drugs. Its unique structural features make it a valuable building block for synthesizing complex molecular architectures. For instance, it has been used in the preparation of< strong>keto-enol tautomers, which are important intermediates in many organic syntheses. The ability to control stereochemistry at multiple points during synthesis allows for the creation of highly functionalized molecules with tailored biological activities.

In addition to its applications in drug development, (S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride has found utility in other areas of chemical research. Its< strong>stereochemical purity makes it an excellent candidate for studying enzyme mechanisms and substrate recognition. By using this compound as a probe, researchers can gain insights into how enzymes interact with their substrates and how stereochemistry influences these interactions.

The< strong>S-stereoisomer of this compound has been shown to exhibit unique properties compared to its racemic counterpart. These differences can be exploited to develop novel therapeutic strategies targeting specific biological pathways. For example, studies have demonstrated that chiral drugs can interact differently with biological receptors, leading to improved efficacy or reduced toxicity. The precise stereochemical configuration of (S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride makes it an attractive candidate for such investigations.

The synthesis of< strong>(S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride involves several key steps that must be carefully optimized to ensure high yield and enantiomeric purity. Common synthetic routes include asymmetric hydrogenation, resolution techniques, and enzymatic methods. Each approach has its own advantages and limitations, and the choice of method often depends on factors such as scalability, cost-effectiveness, and environmental considerations.

In conclusion, (S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride (CAS No. 1266398-65-5) is a versatile chiral compound with significant applications in pharmaceutical chemistry and biomedicine. Its unique structural features make it a valuable intermediate in drug development, enabling the synthesis of complex pharmacologically active molecules. The increasing demand for enantiomerically pure compounds underscores the importance of efficient methods for asymmetric synthesis. As research continues to advance, compounds like (S)-2-(aminomethyl)-3-methylbutan-1-ol hydrochloride will undoubtedly play a crucial role in shaping the future of medicinal chemistry.